6-methyl-N-[4-(methylsulfonyl)phenyl]-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide

• IUPAC Name: 6-methyl-N-(4-methylsulfonylphenyl)-4-oxo-5H-pyrazolo[1,5-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C15H14N4O4S/c1-9-8-19-13(15(21)16-9)7-12(18-19)14(20)17-10-3-5-11(6-4-10)24(2,22)23/h3-8H,1-2H3,(H,16,21)(H,17,20)
• InChI Key: UPJPXBWOHHOHQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=CC(=N2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)C)C(=O)N1
• Molecular Formula: C15H14N4O4S
• Molecular Weight: 346.4 g/mol

Description

6-methyl-N-[4-(methylsulfonyl)phenyl]-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide is a useful research compound. Its molecular formula is C15H14N4O4S and its molecular weight is 346.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Compounds

• Researchers have developed methodologies for synthesizing novel oxopyrazolinylpyridines and related pyridopyrimidines by reacting specific pyrazoline derivatives with various reagents, showcasing the versatility of pyrazoline-based compounds in the synthesis of complex heterocyclic structures (Ahmed, Kandeel, Abbady, & Youssef, 2002).
• A study on the green, simple, and efficient synthesis of 6-amino-4-(4-methoxyphenyl)-5-cyano-3-methyl-1-phenyl-1,4-dihydropyrano[2,3-c]pyrazoles using a novel acidic and heterogeneous catalyst highlights the environmental benefits of using less toxic and reusable catalysts in chemical synthesis (Moosavi‐Zare et al., 2013).
• The synthesis of new heterocyclic compounds based on 3-methyl-1-phenyl-5-amino pyrazole with potential antibacterial applications demonstrates the ongoing search for new therapeutic agents (El‐Emary, Al-muaikel, & Moustafa, 2002).

Potential Therapeutic Applications

• The development of novel furo[3,2-e]pyrazolo[3,4-b]pyrazines and related heterocycles for potential pharmacological applications. This research underlines the importance of structural novelty in the discovery of new drugs (Kamal El‐Dean, Radwan, Zaki, & Abdul‐Malik, 2018).
• A study focusing on the synthesis and antibacterial evaluation of novel heterocyclic compounds containing a sulfonamido moiety, aiming to develop new antibacterial agents, showcases the continual effort to combat microbial resistance (Azab, Youssef, & El-Bordany, 2013).

Heterocyclic Compound Synthesis

• Synthesis of some substituted pyrazolo[4,3-c]pyridine-3-ols as novel fused heterobicycles, contributing to the diversity of heterocyclic compounds with potential utility in various fields of chemistry and pharmacology (Karthikeyan, Vijayakumar, & Sarveswari, 2014).